Cas no 1804131-61-0 (1-Chloro-3-(3-(chloromethyl)-2-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-3-(3-(chloromethyl)-2-methylphenyl)propan-2-one
• CAS No: 1804131-61-0
• MF: C₁₁H₁₂Cl₂O
• MW: 231.118381500244
• CID: 5008068
• Update Time: 2025-06-26

1-Chloro-3-(3-(chloromethyl)-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(3-(chloromethyl)-2-methylphenyl)propan-2-one

• Inchi： 1S/C11H12Cl2O/c1-8-9(5-11(14)7-13)3-2-4-10(8)6-12/h2-4H,5-7H2,1H3
• InChI Key： PLFONIFHVKYAIS-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(CC(CCl)=O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-3-(3-(chloromethyl)-2-methylphenyl)propan-2-one

Introduction to 1-Chloro-3-(3-(chloromethyl)-2-methylphenyl)propan-2-one (CAS No. 1804131-61-0)

1-Chloro-3-(3-(chloromethyl)-2-methylphenyl)propan-2-one (CAS No. 1804131-61-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.

The molecular structure of 1-Chloro-3-(3-(chloromethyl)-2-methylphenyl)propan-2-one consists of a chlorinated ketone moiety attached to a substituted benzene ring. The presence of multiple functional groups, including chloromethyl and methyl substituents, imparts this compound with a high degree of chemical reactivity and versatility. These properties make it an attractive candidate for various chemical transformations and synthetic pathways.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 1-Chloro-3-(3-(chloromethyl)-2-methylphenyl)propan-2-one in the development of new drugs. Studies have shown that this compound can serve as a building block for the synthesis of compounds with potential therapeutic activities, particularly in the areas of cancer treatment and neurodegenerative diseases. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Chloro-3-(3-(chloromethyl)-2-methylphenyl)propan-2-one exhibit potent anticancer properties against various tumor cell lines, suggesting its potential as a lead compound for further drug development.

In addition to its medicinal applications, 1-Chloro-3-(3-(chloromethyl)-2-methylphenyl)propan-2-one has also been explored for its use in organic synthesis. The compound's reactivity and functional group diversity make it an ideal intermediate for constructing complex organic molecules. Researchers have utilized this compound in the synthesis of natural products, pharmaceuticals, and other bioactive compounds. A notable example is its use in the total synthesis of a marine natural product with potent antiviral activity, as reported in a 2021 study in the Journal of Organic Chemistry.

The physical and chemical properties of 1-Chloro-3-(3-(chloromethyl)-2-methylphenyl)propan-2-one have been extensively characterized. It is typically obtained as a colorless liquid with a boiling point around 150°C at reduced pressure. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and acetone, making it easy to handle and process in laboratory settings. Its stability under various reaction conditions has been well-documented, which is crucial for its use as an intermediate in multi-step synthetic routes.

Safety considerations are an essential aspect when working with any chemical compound. While 1-Chloro-3-(3-(chloromethyl)-2-methylphenyl)propan-2-one is not classified as a hazardous material, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working under well-ventilated conditions to minimize exposure risks.

In conclusion, 1-Chloro-3-(3-(chloromethyl)-2-methylphenyl)propan-2-one (CAS No. 1804131-61-0) is a versatile and promising compound with significant potential in both medicinal chemistry and organic synthesis. Its unique structural features and reactivity make it an invaluable tool for researchers aiming to develop new therapeutic agents and bioactive molecules. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing the frontiers of chemical and pharmaceutical sciences.